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Compound of Interest

Compound Name: Paxiphylline D

Cat. No.: B8261154 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Paxilline is a potent mycotoxin that functions as a reversible inhibitor of the large-conductance

Ca2+-activated potassium (BK) channels.[1] This makes it an invaluable tool in various

research fields, including neuroscience, pharmacology, and physiology.[1][2] Accurate and

reproducible experimental outcomes hinge on the correct preparation and storage of Paxilline

stock solutions. Dimethyl sulfoxide (DMSO) is the preferred solvent for creating high-

concentration stock solutions of Paxilline due to its excellent solubilizing capabilities.[1] This

document offers a detailed protocol for the preparation, handling, and storage of Paxilline in

DMSO to ensure the integrity and stability of the solution.

Data Presentation: Physicochemical and Solubility
Data
For accurate preparation of stock solutions and subsequent experimental dilutions, a summary

of key quantitative data for Paxilline is presented below.
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Property Value Source(s)

Molecular Weight 435.56 g/mol [1]

Molecular Formula C₂₇H₃₃NO₄ [2]

Appearance
Crystalline solid / White

powder
[2]

Purity >98% [2]

Solubility in DMSO

30 - 100 mg/mL (up to ~229

mM). Sonication may be

required for higher

concentrations.

[1][2][3][4]

Solubility in Ethanol ~10 mg/mL [2][5]

Solubility in DMF ~30 mg/mL [2][5]

Water Solubility

Sparingly soluble in aqueous

buffers. It is recommended to

first dissolve in DMSO.

[2][3][5]

Recommended Stock

Concentration
10 - 20 mM [1][6]

Storage Temperature (in

DMSO)
-20°C or -80°C [1][7]

Stock Solution Stability (in

DMSO)

Up to 1 year at -20°C, and up

to 2 years at -80°C. Aliquoting

is recommended to avoid

freeze-thaw cycles.

[1][7]

Solid Compound Stability ≥ 4 years at -20°C [1]

Experimental Protocols
Safety Precautions
Paxilline is a mycotoxin and should be handled with care.[1] Always wear appropriate personal

protective equipment (PPE), including gloves, a lab coat, and safety goggles.[8] When handling
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the solid powder, use a chemical fume hood or a ventilated enclosure to prevent inhalation.[1]

[9]

Protocol for Preparing a 20 mM Paxilline Stock Solution
in DMSO
This protocol describes the preparation of a 20 mM stock solution of Paxilline in DMSO. The

mass and volumes can be adjusted as needed for different concentrations or volumes.

Materials:

Paxilline (solid powder)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO) (≥99.9%)[10]

Sterile, low-retention polypropylene microcentrifuge tubes or vials[10]

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Calibrated pipettes

Procedure:

Equilibration: Before opening, allow the vial of solid Paxilline and the bottle of DMSO to

equilibrate to room temperature for at least 15-20 minutes. This prevents moisture

condensation.[1][10]

Weighing: On an analytical balance, tare a sterile microcentrifuge tube. Carefully weigh 8.71

mg of Paxilline and add it to the tube.

Calculation: Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000

(mg/g)

Mass (mg) = 0.020 mol/L * 0.001 L * 435.56 g/mol * 1000 = 8.71 mg
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Solubilization: Add 1 mL of anhydrous DMSO to the vial containing the solid Paxilline.[1]

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes.[1] If the solid is not

completely dissolved, sonicate the vial in a water bath at room temperature for 10-15

minutes, or until the solution is clear.[1][3] Visually inspect the solution against a light source

to ensure no particulates are present.

Inert Gas Purge (Optional but Recommended): To enhance long-term stability by preventing

oxidation, gently flush the headspace of the vial with an inert gas such as argon or nitrogen

before sealing.[1]

Aliquoting: To avoid degradation from repeated freeze-thaw cycles, divide the stock solution

into smaller, single-use aliquots (e.g., 20-50 µL) in sterile, tightly sealed microcentrifuge

tubes.[1][10]

Storage: Clearly label the aliquots with the compound name, concentration, and date of

preparation. Store the aliquots at -20°C for up to one year or at -80°C for up to two years.[1]

[7]

Preparation of Working Solutions
Due to its poor aqueous solubility, working solutions of Paxilline should be prepared fresh for

each experiment by diluting the DMSO stock solution into the desired aqueous buffer or cell

culture medium immediately before use.[1][3] To prevent precipitation, it is crucial to add the

DMSO stock solution to the aqueous buffer while vortexing to ensure rapid mixing. The final

concentration of DMSO in assays should be kept low (typically <0.5%) to avoid solvent-induced

artifacts.[1][3] Aqueous solutions of Paxilline are not recommended for storage for more than

one day.[5][10]
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Caption: Workflow for preparing a Paxilline stock solution.
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Caption: Mechanism of Paxilline as a BK channel inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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